Cas no 2138246-04-3 (rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis)

Technical Introduction: rac-(3aR,7aS)-Octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride (cis) is a stereochemically defined heterocyclic compound featuring a fused pyrrolidine-pyridinone scaffold. Its rigid, bicyclic structure and cis-configuration enhance its utility as a chiral building block in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) receptors or enzyme modulators. The hydrochloride salt improves solubility and handling stability, facilitating precise formulation in preclinical research. The racemic mixture allows for stereochemical diversification, while the defined cis-orientation ensures consistent conformational behavior in molecular interactions. This compound is valued for its potential in medicinal chemistry, offering a versatile intermediate for the development of bioactive small molecules.
rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis structure
2138246-04-3 structure
Product Name:rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis
CAS No:2138246-04-3
MF:
MW:
CID:4640976
PubChem ID:132346373
Update Time:2025-05-19

rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride, cis
    • rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis

rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-814104-1g
rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride, cis
2138246-04-3 95%
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$1343.0 2023-09-02
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rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride
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Additional information on rac-(3aR,7aS)-octahydro-1H-pyrrolo2,3-cpyridin-2-one hydrochloride, cis

Research Brief on rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride, cis (CAS: 2138246-04-3)

The compound rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride, cis (CAS: 2138246-04-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This bicyclic pyrrolopyridinone derivative exhibits unique structural features that make it particularly interesting for the development of central nervous system (CNS) therapeutics and enzyme modulators.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's effectiveness as a building block for novel gamma-aminobutyric acid (GABA) receptor modulators. The cis configuration of the octahydropyrrolopyridinone core provides optimal spatial arrangement for interacting with key binding pockets in neuronal receptors. Researchers at several major pharmaceutical companies have incorporated this scaffold into their drug discovery pipelines, particularly for anxiety and epilepsy targets.

A breakthrough in the synthetic methodology for 2138246-04-3 was reported in Organic Process Research & Development (2023), where a novel asymmetric hydrogenation protocol achieved 98% ee and 85% overall yield. This scalable synthesis has enabled broader investigation of the compound's pharmacological potential. The hydrochloride salt form was found to significantly improve both solubility and stability, making it particularly suitable for formulation development.

Structural-activity relationship (SAR) studies have revealed that modifications at the 3a and 7a positions of the bicyclic system can dramatically alter receptor selectivity. Computational modeling suggests the cis-fused ring system adopts a rigid conformation that is energetically favorable for binding to multiple CNS targets. These findings were recently presented at the American Chemical Society National Meeting (Spring 2024) and are currently under peer review.

Ongoing preclinical investigations focus on the compound's blood-brain barrier permeability and metabolic stability. Early ADME (Absorption, Distribution, Metabolism, and Excretion) data indicate favorable pharmacokinetic properties, with oral bioavailability exceeding 60% in rodent models. The research community anticipates that derivatives of 2138246-04-3 may enter clinical trials within the next 2-3 years for neurological indications.

From a chemical biology perspective, the compound has shown utility as a molecular probe for studying protein-protein interactions in neurodegenerative diseases. Its ability to selectively label certain protein aggregates while remaining inert to others makes it particularly valuable for diagnostic applications. Several research groups are exploring its potential as a PET (positron emission tomography) tracer when labeled with fluorine-18.

The pharmaceutical industry has taken note of these developments, with multiple patent applications filed in 2023-2024 covering various therapeutic applications of the scaffold. Intellectual property analysis suggests that rac-(3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridin-2-one hydrochloride, cis and its derivatives represent a growing area of innovation in neuropharmacology and could become important therapeutic agents in the coming decade.

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